4-({5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-piperazinone

• IUPAC Name: 4-[5-[(2,6-dimethylphenoxy)methyl]-1,2-oxazole-3-carbonyl]piperazin-2-one
• InChI: InChI=1S/C17H19N3O4/c1-11-4-3-5-12(2)16(11)23-10-13-8-14(19-24-13)17(22)20-7-6-18-15(21)9-20/h3-5,8H,6-7,9-10H2,1-2H3,(H,18,21)
• InChI Key: VKIINBIYMAMAIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC2=CC(=NO2)C(=O)N3CCNC(=O)C3
• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol

Description

4-({5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-piperazinone, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It is widely used in scientific research to study the physiological and biochemical effects of adenosine A1 receptor antagonism. In

Mechanism of Action

4-({5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-piperazinone binds to the adenosine A1 receptor and prevents the binding of adenosine, which is the endogenous ligand for this receptor. This antagonistic effect leads to a decrease in the activity of the adenosine A1 receptor signaling pathway. The downstream effects of this inhibition depend on the tissue and cell type involved. In general, adenosine A1 receptor antagonism leads to an increase in heart rate, blood pressure, and neurotransmitter release.
Biochemical and Physiological Effects
4-({5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-piperazinone has been shown to have a number of biochemical and physiological effects. In the cardiovascular system, 4-({5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-piperazinone leads to an increase in heart rate, blood pressure, and coronary blood flow. In the central nervous system, 4-({5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-piperazinone leads to an increase in the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine. 4-({5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-piperazinone has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

4-({5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-piperazinone is a highly selective antagonist of the adenosine A1 receptor, which makes it a valuable tool for studying the role of this receptor in various physiological and pathological conditions. However, there are some limitations to its use in lab experiments. 4-({5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-piperazinone has a relatively short half-life, which means that it may need to be administered frequently to maintain its effects. Additionally, 4-({5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-piperazinone has poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are many potential future directions for research involving 4-({5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-piperazinone. One area of interest is the role of adenosine A1 receptor antagonism in the treatment of cardiovascular disease. Another area of interest is the role of adenosine A1 receptor antagonism in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, there is ongoing research into the development of new adenosine A1 receptor antagonists with improved pharmacokinetic properties and selectivity.

Synthesis Methods

The synthesis of 4-({5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-piperazinone involves a series of chemical reactions. The starting material is 2,6-dimethylphenol, which is converted to 2,6-dimethylphenyl chloroformate. This intermediate is then reacted with 3-isoxazolylamine to form 5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl carbamate. The final step involves the reaction of this intermediate with piperazine to form 4-({5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-piperazinone.

Scientific Research Applications

4-({5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-piperazinone is widely used in scientific research to study the physiological and biochemical effects of adenosine A1 receptor antagonism. Adenosine A1 receptors are G protein-coupled receptors that are widely distributed in the central nervous system and peripheral tissues. They play an important role in regulating cardiovascular function, neurotransmission, and energy metabolism. 4-({5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-2-piperazinone is a highly selective antagonist of the adenosine A1 receptor, which makes it a valuable tool for studying the role of this receptor in various physiological and pathological conditions.